Cas no 2757951-90-7 (2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid
• CAS No: 2757951-90-7
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 5889265
• PubChem ID: 165751512
• Update Time: 2025-06-29

2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2757951-90-7
• 2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid
• EN300-37101135

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)9(18)15-3-5-1-7(8(16)17)14-2-6(5)4-15/h1-2H,3-4H2,(H,16,17)
• InChI Key： JEPHUKFCMZYSAN-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=NC(C(=O)O)=CC=2C1)=O)(F)F

Computed Properties

• Exact Mass: 260.04087658g/mol
• Monoisotopic Mass: 260.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid

2-(2,2,2-Trifluoroacetyl)-1H,2H,3H-Pyrrolo[3,4-c]pyridine-6-carboxylic Acid: A Comprehensive Overview

2-(2,2,2-Trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid, commonly referred to by its CAS number 118087-08-5, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery and materials science.

The molecular structure of this compound is characterized by a pyrrolopyridine ring system with a trifluoroacetyl group and a carboxylic acid moiety. The presence of the trifluoroacetyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such functional groups in modulating the electronic properties of heterocyclic compounds, making them valuable in the design of new pharmaceutical agents.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the pyrrolopyridine core. This method has been shown to be both efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of applications, 2-(2,2,2-trifluoroacetyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine-6-carboxylic acid has demonstrated potential in the field of medicinal chemistry. Its unique structure makes it a promising candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Recent preclinical studies have indicated that this compound exhibits selective inhibitory activity against certain kinases involved in cell proliferation and survival.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. The carboxylic acid group provides opportunities for further functionalization, enabling the creation of hybrid materials with tailored properties. For instance, researchers have investigated its use as a building block for constructing self-assembled monolayers with applications in sensors and catalysis.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for ensuring its safe handling and disposal. Studies have shown that under aerobic conditions, this compound undergoes biodegradation at a moderate rate; however, further research is needed to fully characterize its environmental impact.

In conclusion, 118087-08-5, or 2-(2,2,2-trifluoroacetyl)-1H, represents a versatile platform for advancing both scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and applications